Cas no 1506854-61-0 (1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1506854-61-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5948760
• PubChem ID: 82600516
• Update Time: 2025-05-19

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1777062
• 1506854-61-0

• Inchi： 1S/C9H12N2O2/c1-6-5-10-11(2)7(6)9(3-4-9)8(12)13/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： ISYGEHJCDYPGNF-UHFFFAOYSA-N
• SMILES： OC(C1(C2=C(C)C=NN2C)CC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1506854-61-0)

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1506854-61-0, is characterized by its unique structural framework, which combines a cyclopropane ring with a pyrazole moiety. The presence of both these structural elements imparts distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and development.

The cyclopropane ring is a three-membered carbon heterocycle that introduces rigidity to the molecular structure, which can influence the compound's interactions with biological targets. On the other hand, the pyrazole group is a five-membered aromatic heterocycle known for its versatility in medicinal chemistry. Pyrazole derivatives have been widely studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two motifs in 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid suggests potential therapeutic applications that warrant further investigation.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The structural features of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid make it an attractive candidate for exploring new pharmacophores. The methyl groups on the pyrazole ring and the carboxylic acid functionality at the cyclopropane position provide multiple sites for chemical modification, allowing for the design of analogs with enhanced biological activity or improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The cyclopropane ring is known to be bioisosteric with other cyclic structures, such as benzene rings, which can be advantageous in drug design. Additionally, the pyrazole moiety can serve as a linker or a pharmacophoric element in larger drug molecules. These features make 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid a valuable building block for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. These compounds have shown promise in various therapeutic areas due to their unique chemical properties. For instance, some cyclopropane derivatives have demonstrated inhibitory activity against enzymes involved in cancer cell proliferation and inflammation. Similarly, pyrazole-based compounds have been explored for their potential in treating neurological disorders and infectious diseases. The combination of these two structural motifs in 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid could lead to novel therapeutic agents with multifunctional activities.

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring requires careful handling due to its strain energy and reactivity with nucleophiles. However, modern synthetic methods have made it possible to construct such rings with high precision and yield. The pyrazole moiety can be introduced through various synthetic routes, including condensation reactions and metal-catalyzed cross-coupling reactions. The choice of synthetic strategy depends on factors such as cost-effectiveness, scalability, and the desired purity of the final product.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1506854-61-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery. By leveraging its cyclopropane and pyrazole moieties, researchers can develop novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As our understanding of medicinal chemistry continues to evolve, compounds like 1-(1,4-dimethyl-1H-pyrazol-5-y lcyclopropane - 1 - carbox y l c ac id) will play an increasingly important role in addressing unmet medical needs.